Cas no 1805055-81-5 (2,5-Difluoro-3-nitrophenylacetic acid)

• Product Name: 2,5-Difluoro-3-nitrophenylacetic acid
• CAS No: 1805055-81-5
• MF: C₈H₅F₂NO₄
• MW: 217.126409292221
• CID: 4706595
• Update Time: 2023-08-15

2,5-Difluoro-3-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-3-nitrophenylacetic acid

• Inchi： 1S/C8H5F2NO4/c9-5-1-4(2-7(12)13)8(10)6(3-5)11(14)15/h1,3H,2H2,(H,12,13)
• InChI Key： NCXCCGDMAKVMMT-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1CC(=O)O)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Topological Polar Surface Area: 83.1